Cas no 2228602-72-8 (2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid
• CAS No: 2228602-72-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6553282
• PubChem ID: 165833540
• Update Time: 2025-05-19

2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid
• 2228602-72-8
• EN300-1821896

• Inchi： 1S/C11H15NO2/c1-8-4-5-12-7-9(8)6-11(2,3)10(13)14/h4-5,7H,6H2,1-3H3,(H,13,14)
• InChI Key： GQDUYKFEJYALAE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid

Introduction to 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid (CAS No. 2228602-72-8)

2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid, identified by the CAS number 2228602-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a bulky isobutyl group and a substituted pyridine ring, make it an intriguing candidate for further exploration in medicinal chemistry.

The chemical structure of 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid consists of a propanoic acid backbone substituted with an isobutyl group at the alpha position and a 4-methylpyridine moiety at the gamma position. This arrangement imparts specific steric and electronic properties to the molecule, which can influence its interactions with biological targets. The pyridine ring, a well-known pharmacophore, is often involved in hydrogen bonding and metal coordination, making it a valuable component in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyridine scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 4-methylpyridine group in 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid suggests potential interactions with enzymes and receptors involved in these pathways. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of more complex drug molecules.

One of the most compelling aspects of 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid is its versatility in chemical modification. The carboxylic acid functionality at one end of the molecule allows for further derivatization through esterification, amidation, or coupling reactions, enabling the creation of a wide range of analogs with tailored properties. Additionally, the methyl groups attached to the alpha carbon can be modified or replaced to explore different steric environments and optimize pharmacokinetic profiles. Such flexibility makes this compound an invaluable tool for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have also facilitated the study of 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid by allowing for detailed molecular modeling and virtual screening. These techniques have helped researchers predict binding affinities, identify potential drug candidates, and optimize synthetic routes more efficiently than traditional methods alone. By leveraging these computational tools alongside experimental validation, scientists have been able to accelerate the discovery process significantly.

The synthesis of 2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereochemistry requires careful planning of reaction sequences. However, recent reports have highlighted novel synthetic strategies that enhance yield and purity while minimizing side reactions. These innovations underscore the ongoing efforts to streamline access to this promising compound for further research.

In conclusion,2,2-dimethyl-3-(4-methylpyridin-3-yl)propanoic acid (CAS No. 2228602-72-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a building block or lead compound continues to be explored through both experimental synthesis and computational modeling. As research progresses，this compound is expected to contribute valuable insights into drug development，offering new opportunities for therapeutic intervention across various disease areas.